(2S,4R)-4-(4-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

• IUPAC Name: (2S,4R)-4-[(4-chlorophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H14ClNO2.ClH/c13-10-3-1-8(2-4-10)5-9-6-11(12(15)16)14-7-9;/h1-4,9,11,14H,5-7H2,(H,15,16);1H/t9-,11+;/m1./s1
• InChI Key: PEYOPBVPGXNOEF-XQKZEKTMSA-N
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC=C(C=C2)Cl.Cl
• Isomeric SMILES: C1[C@H](CN[C@@H]1C(=O)O)CC2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C12H15Cl2NO2
• DSSTOX Substance ID: DTXSID70376007
• Molecular Weight: 276.16 g/mol
• CAS RN: 1049733-88-1

Description

(2S,4R)-4-(4-Chlorobenzyl)pyrrolidine-2-carboxylic acid hydrochloride, also known as CPPC, is an organic compound that is used in a variety of scientific applications. CPPC is a chiral molecule, meaning that it has two mirror image forms, and it is used as a pharmaceutical intermediate and a research tool in the fields of chemistry, biochemistry, and pharmacology. CPPC has several important properties that make it a useful tool in the laboratory, including its high solubility in a variety of solvents, its stability under a wide range of conditions, and its ability to form complexes with other molecules.

Scientific Research Applications

Metal-Organic Frameworks (MOFs)

Research on pyridine carboxylic acid derivatives and their reactions with metal ions under hydrothermal conditions has led to the development of various metal-organic frameworks (MOFs). These MOFs exhibit unique structural characteristics, such as the formation of coordination polymers with open-framework structures, discrete tetrameric complexes, and three-dimensional network structures with potential applications in gas storage, catalysis, and separation processes (Ghosh et al., 2005).

Hydrogen Bonding Interactions

Studies on compounds containing pyridine and carboxylic acid functional groups have highlighted the role of hydrogen bonding interactions in molecular recognition and self-assembly processes. These interactions are crucial for the formation of supramolecular architectures and have implications for the design of sensors, drug delivery systems, and materials chemistry (Verdejo et al., 2009).

Supramolecular Synthons

The competition and coexistence of carboxylic acid-acid and acid-pyridine hydrogen bonding motifs in molecules with both functional groups have been explored. This research provides insights into crystal engineering and the design of novel solid-state materials with specific properties, such as polymorphism and conformational diversity (Long et al., 2014).